Cas no 676553-12-1 (2-Amino-5-nitrothiazole monoethanol solvate)

2-Amino-5-nitrothiazole monoethanol solvate structure
676553-12-1 structure
Product Name:2-Amino-5-nitrothiazole monoethanol solvate
CAS No:676553-12-1
MF:C5H9N3O3S
MW:191.208259344101
CID:2798166
PubChem ID:71367832
Update Time:2025-04-21

2-Amino-5-nitrothiazole monoethanol solvate Chemical and Physical Properties

Names and Identifiers

    • Ethanol--5-nitro-1,3-thiazol-2-amine (1/1)
    • 2-Amino-5-nitrothiazole monoethanol solvate
    • DTXSID60790935
    • 676553-12-1
    • Inchi: 1S/C3H3N3O2S.C2H6O/c4-3-5-1-2(9-3)6(7)8;1-2-3/h1H,(H2,4,5);3H,2H2,1H3
    • InChI Key: FHZQLSFIIORUQU-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1[N+](=O)[O-].OCC

Computed Properties

  • Exact Mass: 191.03646233Da
  • Monoisotopic Mass: 191.03646233Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų

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